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Compound of Interest

Compound Name: Desmethyl formetanate

Cat. No.: B15191703 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Desmethyl formetanate, chemically known as N-(3-

(((methylamino)carbonyl)oxy)phenyl)formamide, is a primary degradation product of the

insecticide and acaricide formetanate hydrochloride. Understanding the environmental fate of

this metabolite is crucial for a comprehensive assessment of the potential long-term impacts of

formetanate use. This technical guide provides an in-depth overview of the current knowledge

regarding the environmental persistence, degradation, and mobility of Desmethyl
formetanate. The information is compiled from various scientific sources and regulatory

assessments, with a focus on providing quantitative data, detailed experimental methodologies,

and a clear understanding of its transformation pathways.

Physicochemical Properties
While specific experimental data for the physicochemical properties of Desmethyl
formetanate are not readily available in the public domain, its properties can be inferred from

its chemical structure and the known properties of its parent compound, formetanate

hydrochloride.

Table 1: Estimated Physicochemical Properties of Desmethyl Formetanate
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Property
Estimated
Value/Characteristic

Rationale/Source

Molecular Formula C9H10N2O3 Chemical Structure

Molecular Weight 194.19 g/mol Chemical Structure

Water Solubility Likely to be soluble

Presence of polar functional

groups (formamide,

carbamate)

Vapor Pressure Expected to be low
Non-volatile nature of similar

carbamate compounds

Log Kow (Octanol-Water

Partition Coefficient)
Likely to be low

Increased polarity compared to

formetanate may lead to lower

bioaccumulation potential

Environmental Degradation
The environmental degradation of Desmethyl formetanate is intrinsically linked to the

degradation of its parent compound, formetanate hydrochloride. Formetanate is known to

degrade in the environment through hydrolysis, photolysis, and biodegradation, with

Desmethyl formetanate being a key intermediate.

Hydrolysis
Hydrolysis is a significant pathway for the degradation of formetanate, and by extension,

influences the formation and subsequent degradation of Desmethyl formetanate. The rate of

hydrolysis is highly dependent on pH.

Table 2: Hydrolysis Data for Formetanate Hydrochloride
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pH Temperature (°C) Half-life (t½) Reference

7.6 Not Specified
14.4 hours (for the

formamidine group)
[1]

12.6 Not Specified
3.9 hours (for the

formamidine group)
[1]

Studies have shown that the formamidine group of formetanate hydrochloride is more labile to

hydrolysis than the carbamate group, especially under basic conditions[1]. This initial hydrolysis

step leads to the formation of Desmethyl formetanate. Further hydrolysis of Desmethyl
formetanate would likely involve the cleavage of the carbamate ester bond, leading to the

formation of 3-formamidophenol.

Photodegradation
Photodegradation, or the breakdown of compounds by light, is another important process in the

environmental dissipation of formetanate and its metabolites.

While specific photolysis studies on Desmethyl formetanate are not available, studies on the

parent compound indicate its susceptibility to phototransformation in both soil and water. It is

anticipated that Desmethyl formetanate would also undergo photodegradation, potentially

through pathways involving the cleavage of the formamide or carbamate linkages, or

transformations of the aromatic ring.

Biodegradation
Microbial activity in soil and water plays a crucial role in the degradation of formetanate and its

metabolites. Biodegradation studies on formetanate indicate that it is not persistent in soil

under aerobic conditions. The formation of Desmethyl formetanate is a key step in the aerobic

soil metabolism of formetanate. Further microbial degradation of Desmethyl formetanate is

expected to occur, ultimately leading to mineralization (the complete breakdown to carbon

dioxide, water, and mineral salts).

Table 3: Soil Metabolism Data for Formetanate
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Soil Type
Temperature
(°C)

Half-life (t½)
Major
Metabolites
Identified

Reference

Not Specified Not Specified Not Specified

m-

formaminophenyl

-N-

methylcarbamate

(Desmethyl

formetanate), m-

formaminophenol

, m-aminophenol

Inferred from

degradation

pathways

Mobility in Soil
The mobility of a pesticide and its metabolites in soil determines their potential to leach into

groundwater or move into surface water via runoff. The soil organic carbon-water partitioning

coefficient (Koc) is a key parameter used to predict mobility.

Specific Koc values for Desmethyl formetanate are not available. However, based on its

chemical structure, which includes polar functional groups, it is expected to have a relatively

low Koc value, suggesting a potential for mobility in soil. The mobility will also be influenced by

soil properties such as organic matter content, clay content, and pH.

Experimental Protocols
The following sections describe the general methodologies for key environmental fate studies,

based on internationally recognized guidelines from the Organisation for Economic Co-

operation and Development (OECD). These protocols are essential for generating reliable data

on the environmental behavior of substances like Desmethyl formetanate.

Hydrolysis (OECD Guideline 111)
Objective: To determine the rate of abiotic hydrolysis of a test substance in aqueous solutions

at different pH values.

Methodology:
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Test System: Sterile aqueous buffer solutions at pH 4, 7, and 9.

Test Substance Application: The test substance (e.g., radiolabelled Desmethyl formetanate)

is added to the buffer solutions at a known concentration.

Incubation: The solutions are incubated in the dark at a constant temperature (e.g., 25°C).

Sampling and Analysis: Samples are taken at various time intervals and analyzed for the

concentration of the parent compound and its degradation products using appropriate

analytical techniques such as High-Performance Liquid Chromatography (HPLC) with

radiometric detection or Liquid Chromatography-Mass Spectrometry (LC-MS).

Data Analysis: The degradation rate constants and half-lives are calculated for each pH.

Aerobic Soil Metabolism (OECD Guideline 307)
Objective: To determine the rate and route of degradation of a test substance in soil under

aerobic conditions.

Methodology:

Test System: Fresh soil samples with known characteristics (e.g., texture, organic carbon

content, pH, microbial biomass).

Test Substance Application: The test substance (typically ¹⁴C-labelled) is applied to the soil

at a concentration relevant to its agricultural use.

Incubation: The treated soil is incubated in the dark at a constant temperature (e.g., 20°C)

and moisture content. A continuous flow of carbon dioxide-free, humidified air is passed

through the incubation vessels to maintain aerobic conditions.

Trapping of Volatiles: Volatile organic compounds and ¹⁴CO₂ produced during degradation

are trapped in appropriate solutions (e.g., ethylene glycol and potassium hydroxide).

Sampling and Extraction: Soil samples are taken at various time intervals and extracted with

suitable solvents to separate the parent compound and its metabolites.
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Analysis: The extracts, trapped volatiles, and unextracted soil residues are analyzed to

identify and quantify the parent compound and its transformation products.

Data Analysis: Degradation rates (DT₅₀ and DT₉₀ values) for the parent compound and major

metabolites are calculated.

Phototransformation on Soil and in Water (OECD
Guideline 316)
Objective: To determine the rate of photodegradation of a test substance on soil surfaces and

in water when exposed to a light source simulating natural sunlight.

Methodology for Water:

Test System: Sterile, buffered aqueous solutions.

Light Source: A light source (e.g., xenon arc lamp) that simulates the spectral distribution of

natural sunlight.

Test Substance Application: The test substance is dissolved in the aqueous solution.

Irradiation: The solutions are irradiated at a constant temperature. Dark controls are run in

parallel to account for non-photolytic degradation.

Sampling and Analysis: Samples are taken at different time points and analyzed for the

parent compound and photoproducts.

Data Analysis: The quantum yield and environmental half-life are calculated.

Methodology for Soil:

Test System: Thin layers of soil on a suitable support.

Test Substance Application: The test substance is applied uniformly to the soil surface.

Irradiation: The soil samples are irradiated with a light source simulating sunlight. Dark

controls are maintained under the same conditions but shielded from light.
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Sampling and Extraction: At various intervals, soil samples are extracted and analyzed.

Data Analysis: The rate of photodegradation on the soil surface is determined.

Signaling Pathways and Logical Relationships
The degradation of formetanate to Desmethyl formetanate and its subsequent transformation

can be visualized as a multi-step process influenced by various environmental factors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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